Cas no 824938-67-2 (Benzenemethanamine, N-[2-bromo-2-(methylsulfonyl)ethyl]-)

Benzenemethanamine, N-[2-bromo-2-(methylsulfonyl)ethyl]- structure
824938-67-2 structure
Product name:Benzenemethanamine, N-[2-bromo-2-(methylsulfonyl)ethyl]-
CAS No:824938-67-2
MF:C10H14NO2SBr
MW:292.19266
CID:690319
PubChem ID:71418408

Benzenemethanamine, N-[2-bromo-2-(methylsulfonyl)ethyl]- Chemical and Physical Properties

Names and Identifiers

    • Benzenemethanamine, N-[2-bromo-2-(methylsulfonyl)ethyl]-
    • N-benzyl-2-bromo-2-methylsulfonylethanamine
    • DTXSID90837721
    • 824938-67-2
    • N-Benzyl-2-bromo-2-(methanesulfonyl)ethan-1-amine
    • Inchi: InChI=1S/C10H14BrNO2S/c1-15(13,14)10(11)8-12-7-9-5-3-2-4-6-9/h2-6,10,12H,7-8H2,1H3
    • InChI Key: CWNPTIBKEQOYEN-UHFFFAOYSA-N
    • SMILES: CS(=O)(=O)C(CNCC1=CC=CC=C1)Br

Computed Properties

  • Exact Mass: 290.99286g/mol
  • Monoisotopic Mass: 290.99286g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 5
  • Complexity: 268
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 54.6Ų
  • XLogP3: 1.6

Benzenemethanamine, N-[2-bromo-2-(methylsulfonyl)ethyl]- Related Literature

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